Cas no 80029-43-2 (1H-1,2,3-benzotriazol-1-ol hydrate)

• Product Name: 1H-1,2,3-benzotriazol-1-ol hydrate
• CAS No: 80029-43-2
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 60166
• PubChem ID: 125309491
• Update Time: 2025-05-20

1H-1,2,3-benzotriazol-1-ol hydrate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-benzotriazol-1-ol hydrate
• 1-Hydroxybenzotriazole Monohydrate
• 1-HYDROXYBENZOTRIAZOLE HYDRATE
• HOBthydrate
• 1,2,3-Benzotriazol-1-ol Monohydrate
• HOBt Monohydrate
• HOBt hydrate
• 1H-benzo[d][1,2,3]-triazol-1-ol hydrate
• 1-Hydroxybenzotriazolehydrate
• W-200965
• 1-hydroxybenzotriazol hydrate
• 1-Hydroxybenzotriazole hydrate wetted with not less than 20 wt. % water < 25 ppm hydrazine
• HOBt hydrate wetted with not less than 20 wt. % water
• 1-Hydroxybenzotriazolemonohydrate
• 1hydroxybenzotriazole hydrate
• N-hydroxy-benztriazole. hydrate
• benzotriazol-1-ol monohydrate
• 1-hydroxy benzotriazole monohydrate
• 1-hydroxy-benzotriazole monohydrate
• 1H-Benzotriazole, 1-hydroxy-, hydrate (1:)
• 1-Hydroxybenzotriazole hydrate, wetted with not less than 14 wt. % water, 97%
• PJUPKRYGDFTMTM-UHFFFAOYSA-N
• N-Hydroxybenzotriazole hydrate
• 1-hydroxy-1H-benzotriazol monohydrate
• 1,2,3-benzotriazole-1-ol, monohydrate
• 1H-Benzotriazol-1-ol--water (1/1)
• 1-hydroxybenzotriazole-monohydrate
• J-504792
• BCP25462
• 1-Hydroxybenzotriazole hydrate, >=97.0% (T)
• 123333-53-9
• 1-Hydroxybenzotriazole hydrate, wetted with not less than 20 wt. % water, 97%
• Q27288752
• S72K7GY45F
• 1-hydoxybenzotriazole hydrate
• 1-hydroxy-1H-benzotriazole-monohydrate
• DTXSID30924462
• 3-hydroxybenzotriazole hydrate
• F0001-0374
• SCHEMBL5523
• HOBT.H2O
• 1-hydroxybenzotriazole hydrate;HOBT hydrate wetted with not less than 20 wt. % water
• 1 -hydroxybenztriazole hydrate
• FT-0602216
• 1-Hydroxybenzotriazole - hydrate
• FT-0607863
• MFCD00065690
• TIMTEC-BB SBB000114 N-HYDROXYBENZOTRIAZOLE H2O N-HYDROXYBENZOTRIAZOLE HYDRATE N-HYDROXYBENZOTRIAZOLE MONOHYDRATE
• 1H-benzo-[d][1,2,3]-triazol-1-ol hydrate
• 1-hydroxybenzo-triazole hydrate
• 1-hydroxybenzotriazol hydrat
• 1-hydroxy-1H-benzotriazol hydrate
• 1-hydoxybenzo-triazole hydrate
• 1-hydroxy-1h-benzo-triazole hydrate
• 1-hydroxy-1H-1,2,3-benzotriazole monohydrate
• 1-hydroxybenzotriazole;hydrate
• 1-hydroxybenztriazole hydrate
• 1-hydroxybenzotriazol monohydrate
• n-hydroxybenzotriazole monohydrate
• 1-hyrdoxybenzotriazole hydrate
• 1-Hydroxylbenzotriazole hydrate
• benzotriazol-1-ol hydrate
• SH-001
• AM83834
• 1H-Benzotriazole, 1-hydroxy-, monohydrate
• 1H-benzo[d][1,2,3]triazol-1-ol monohydrate
• N-hydroxybenzo-triazole hydrate
• 1-hydroxy-1H-1,2,3-benzotriazole hydrate
• benzotriazole-1-ol hydrate
• 1H-Benzotriazole, 1-hydroxy-, hydrate (1:1)
• 1h-benzo[d][1,2,3]triazol-1-ol hydrate
• n-hydroxybenzotriazole h2o
• 1-Hydroxy-1H-benzotriazole hydrate
• hobt h2o
• 1-hydroxybenzotriazole H2O
• 1-hydroxy benzotriazole hydrate
• UNII-S72K7GY45F
• N-hydroxybenzotriazol hydrate
• 1-hyroxybenzotriazole hydrate
• AC-493
• 1-hydroxyl benzotriazole monohydrate
• 1-Hydroxybenzotriazole hydrate (HOBT hydrate)
• M02875
• 1-hydroxy benzotriazol hydrate
• 1-hydroxybenzotriazole-hydrate
• 1-hydroxybezotriazole hydrate
• AKOS008901139
• 80029-43-2
• 1 -hydroxybenzotriazole hydrate
• 1H-Benzo[d][1,2,3]triazol-1-ol xhydrate
• 1-hydroxy-1,2,3-benzotriazole hydrate
• 1-hydroxybenztriazole monohydrate
• A805049
• 1-hydroxybenzotriazol-hydrate
• 1H-1,2,3-benzotriazol-1-olhydrate
• 1H-benzotriazol-1-ol hydrate
• 1-Hydroxy-1H-benzotriazole monohydrate [MI]
• FT-0607915
• 1-hydroxy-benzotriazol hydrate
• N-Hydroxybenzotriazole.H2O
• 1-hydroxybenztriazole mono-hydrate
• 1-hydroxybenzo-triazole monohydrate
• 1-hydroxy-1H-benztriazole monohydrate
• 1H-1,2,3-benzotriazol-1-ol monohydrate
• 1-hydroxy-1H-benzotriazole monohydrate
• 1-Hydroxy-benzotriazole hydrate
• 1H-Benzotriazole, 1-hydroxy-, monohydrate (9CI)

• MDL： MFCD00065690
• Inchi： 1S/C6H5N3O.H2O/c10-9-6-4-2-1-3-5(6)7-8-9;/h1-4,10H;1H2
• InChI Key： PJUPKRYGDFTMTM-UHFFFAOYSA-N
• SMILES： O.ON1C2C(=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 153.05400
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.9A^2

Experimental Properties

• Melting Point: 155-158 °C(lit.)
• Boiling Point: 344.6ºC at 760 mmHg
• Flash Point: 162.2ºC
• Solubility: DMF: 100 mg/mL, clear
• PSA: 60.17000
• LogP: 0.60430

1H-1,2,3-benzotriazol-1-ol hydrate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H228-H320
• Warning Statement： P210-P240-P241-P264-P280-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3380 4.1/PG 1
• WGK Germany：-
• Hazard Category Code： 5-11
• Safety Instruction： S15; S16; S35
• FLUKA BRAND F CODES：4.10-8
• RTECS：DM1288000
• Hazardous Material Identification：
• Risk Phrases：R5
• HazardClass：4.1
• PackingGroup：I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1H-1,2,3-benzotriazol-1-ol hydrate

Recent Advances in the Study of 1H-1,2,3-Benzotriazol-1-ol Hydrate (CAS: 80029-43-2): Applications and Mechanisms

The compound 1H-1,2,3-benzotriazol-1-ol hydrate (CAS: 80029-43-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a coupling reagent and its role in peptide synthesis. Recent studies have further elucidated its molecular mechanisms, stability, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key advancements in the study of 1H-1,2,3-benzotriazol-1-ol hydrate is its improved synthesis and purification methods. Researchers have developed novel protocols to enhance the yield and purity of this compound, which is critical for its application in high-throughput peptide synthesis. These methods often involve optimized reaction conditions and the use of environmentally friendly solvents, aligning with the growing demand for sustainable chemistry practices.

In addition to its synthetic utility, recent investigations have explored the biochemical interactions of 1H-1,2,3-benzotriazol-1-ol hydrate with biological targets. For instance, studies have demonstrated its ability to modulate enzyme activity, particularly in the context of proteases and kinases. This has opened new avenues for its use in drug discovery, where it serves as a scaffold for designing enzyme inhibitors with potential therapeutic benefits.

Another notable development is the exploration of 1H-1,2,3-benzotriazol-1-ol hydrate in nanotechnology and drug delivery systems. Its unique chemical properties make it an excellent candidate for functionalizing nanoparticles, thereby improving the stability and bioavailability of encapsulated drugs. Preliminary in vitro and in vivo studies have shown promising results, suggesting its potential in targeted cancer therapies and other medical applications.

Despite these advancements, challenges remain in the widespread adoption of 1H-1,2,3-benzotriazol-1-ol hydrate. Issues such as its stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these concerns through structural modifications and the development of derivative compounds with enhanced properties.

In conclusion, 1H-1,2,3-benzotriazol-1-ol hydrate (CAS: 80029-43-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug discovery and nanotechnology, highlighting its multifaceted role. Future studies will likely focus on optimizing its properties and expanding its therapeutic potential, solidifying its place in modern scientific research.